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Compound of Interest

Compound Name: Sulfo-Cy7-DBCO

Cat. No.: B12389422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the water solubility of

Sulfo-Cy7-DBCO, a near-infrared (NIR) fluorescent dye crucial for bioconjugation applications.

While direct quantitative solubility data remains proprietary to manufacturers, this document

synthesizes available information on its properties, factors influencing its solubility, and detailed

protocols for its effective use in aqueous environments.

Introduction to Sulfo-Cy7-DBCO
Sulfo-Cy7-DBCO is a highly valuable tool in biomedical research and drug development. It

combines the spectral properties of the cyanine 7 (Cy7) fluorophore with the copper-free click

chemistry reactivity of a dibenzocyclooctyne (DBCO) group. The key to its utility in biological

systems is the incorporation of sulfonate (SO₃⁻) groups, which significantly enhances its water

solubility compared to its non-sulfonated counterparts.[1][2][3][4][5] This increased

hydrophilicity minimizes aggregation and non-specific binding, making it an ideal reagent for

labeling biomolecules in aqueous buffers.

Physicochemical Properties
A summary of the key physicochemical properties of Sulfo-Cy7-DBCO is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12389422?utm_src=pdf-interest
https://www.benchchem.com/product/b12389422?utm_src=pdf-body
https://www.benchchem.com/product/b12389422?utm_src=pdf-body
https://www.benchchem.com/product/b12389422?utm_src=pdf-body
https://www.creative-diagnostics.com/cyanine-dyes.htm
https://www.aatbio.com/catalog/chemical-reagents-cy-cyanines
https://www.lumiprobe.com/page/pdf/32
https://www.nanopaprika.eu/profiles/blogs/cyanine-dyes-explained-non-sulfonated-cyanines-and-sulfonated
https://www.lumiprobe.com/tech/cyanine-dyes
https://www.benchchem.com/product/b12389422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₅₈H₆₃KN₄O₈S₂

Appearance Dark green solid

Excitation Maximum (λex) ~750 nm

Emission Maximum (λem) ~773 nm

Molar Extinction Coefficient ~240,600 cm⁻¹M⁻¹

Fluorescence Quantum Yield ~0.24

Reactive Group DBCO (Dibenzocyclooctyne)

Reactivity
Azide groups (Copper-free

click chemistry)

Water Solubility Profile
While manufacturers universally describe Sulfo-Cy7-DBCO as "water-soluble," specific

quantitative data is not publicly available. The presence of sulfonate groups is the primary

reason for its enhanced solubility in aqueous media. For comparison, a related compound,

sulfo-Cyanine7 carboxylic acid, is reported to be soluble in water at a concentration of 0.10 M

(76 g/L). Another similar product, Sulfo-Cy7.5 DBCO, demonstrates solubility in DMSO at 50

mg/mL (38.00 mM).

Factors Influencing Solubility:

Number of Sulfonate Groups: A higher degree of sulfonation generally leads to increased

water solubility.

pH: The fluorescence of Sulfo-Cy7-DBCO is reportedly stable over a wide pH range (pH 4-

10). While its solubility is generally good within this range, extreme pH values could

potentially affect the charge state of the molecule and influence its solubility.

Buffer Composition: The presence of salts in common biological buffers (e.g., PBS) can

impact the solubility of charged molecules. It is advisable to test solubility in the specific

buffer to be used for an experiment.
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Temperature: As with most solutes, solubility is expected to be temperature-dependent.

However, for bioconjugation reactions, which are typically performed at room temperature or

4°C, the compound is expected to remain soluble.

Practical Considerations for Dissolution:

Despite its designation as water-soluble, the recommended and most reliable method for

preparing aqueous solutions of Sulfo-Cy7-DBCO involves the use of an organic co-solvent.

This is a common practice for many fluorescent dyes to ensure complete dissolution and avoid

the formation of aggregates. The general procedure is to first prepare a concentrated stock

solution in a dry, water-miscible organic solvent such as dimethyl sulfoxide (DMSO) or N,N-

dimethylformamide (DMF). This stock solution is then added in small volumes to the aqueous

reaction buffer to achieve the desired final concentration. It is recommended to keep the final

concentration of the organic solvent in the aqueous solution to a minimum (typically <10-20%)

to avoid potential adverse effects on the biological sample.

Experimental Protocols
Preparation of a Sulfo-Cy7-DBCO Stock Solution
Objective: To prepare a concentrated stock solution of Sulfo-Cy7-DBCO for use in

bioconjugation experiments.

Materials:

Sulfo-Cy7-DBCO (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Vortex mixer

Microcentrifuge

Procedure:

Allow the vial of lyophilized Sulfo-Cy7-DBCO to equilibrate to room temperature before

opening to prevent moisture condensation.
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Briefly centrifuge the vial to collect all the powder at the bottom.

Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve the desired

stock solution concentration (e.g., 10 mM).

Vortex the vial thoroughly until the dye is completely dissolved. The solution should be clear

and free of any particulates.

Store the stock solution at -20°C, protected from light and moisture. For long-term storage,

aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

General Protocol for Bioconjugation via Copper-Free
Click Chemistry
Objective: To label an azide-containing biomolecule with Sulfo-Cy7-DBCO.

Materials:

Sulfo-Cy7-DBCO stock solution (e.g., 10 mM in DMSO)

Azide-modified biomolecule (e.g., protein, antibody, or oligonucleotide) in a suitable buffer

(e.g., PBS, pH 7.4)

Reaction buffer (amine-free, e.g., PBS)

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare the azide-containing biomolecule in the reaction buffer at a suitable concentration.

Add the Sulfo-Cy7-DBCO stock solution to the biomolecule solution. A 2-4 fold molar excess

of the dye is often recommended. Ensure the final concentration of the organic solvent

(DMSO or DMF) is kept to a minimum.

Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C,

protected from light.
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Remove the unreacted dye and purify the labeled biomolecule using a suitable method, such

as size-exclusion chromatography or dialysis.

The logical workflow for this bioconjugation process is illustrated in the following diagram.

Prepare Azide-Modified
Biomolecule

Mix and Incubate

Prepare Sulfo-Cy7-DBCO
Stock Solution

Purify Labeled
Biomolecule Characterize Conjugate

Click to download full resolution via product page

Caption: Workflow for bioconjugation of an azide-modified biomolecule with Sulfo-Cy7-DBCO.

Visualization of Key Concepts
The Role of Sulfonation in Water Solubility
The enhanced water solubility of Sulfo-Cy7-DBCO is attributed to the presence of sulfonate

groups. The following diagram illustrates the structural difference between a non-sulfonated

and a sulfonated cyanine dye and its effect on solubility.
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Caption: The effect of sulfonation on the water solubility of cyanine dyes.

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)
Sulfo-Cy7-DBCO participates in a bioorthogonal reaction known as Strain-Promoted Alkyne-

Azide Cycloaddition (SPAAC), or copper-free click chemistry. This reaction is highly specific

and occurs efficiently under mild, biological conditions.
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Caption: Schematic of the SPAAC reaction between Sulfo-Cy7-DBCO and an azide-modified

biomolecule.
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Conclusion
Sulfo-Cy7-DBCO is a critical reagent for near-infrared fluorescence labeling of biomolecules.

Its enhanced water solubility, a direct result of its sulfonate groups, is a key feature that

facilitates its use in aqueous biological systems. While quantitative solubility data is not readily

available, a practical approach of preparing concentrated stock solutions in organic solvents

like DMSO or DMF followed by dilution in aqueous buffers is highly effective. The provided

protocols and conceptual diagrams offer a solid foundation for the successful application of

Sulfo-Cy7-DBCO in a variety of research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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